Cas no 1250586-31-2 (2-chloro-N-[(1-ethylpyrrolidin-2-yl)methyl]pyrimidin-4-amine)

• Product Name: 2-chloro-N-[(1-ethylpyrrolidin-2-yl)methyl]pyrimidin-4-amine
• CAS No: 1250586-31-2
• MF: C₁₁H₁₇ClN₄
• MW: 240.732480764389
• CID: 5548378
• Update Time: 2025-10-28

2-chloro-N-[(1-ethylpyrrolidin-2-yl)methyl]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 2-chloro-N-[(1-ethyl-2-pyrrolidinyl)methyl]-
• 2-chloro-n-[(1-ethylpyrrolidin-2-yl)methyl]pyrimidin-4-amine
• 2-chloro-N-[(1-ethylpyrrolidin-2-yl)methyl]pyrimidin-4-amine

• Inchi： 1S/C11H17ClN4/c1-2-16-7-3-4-9(16)8-14-10-5-6-13-11(12)15-10/h5-6,9H,2-4,7-8H2,1H3,(H,13,14,15)
• InChI Key： NCKDHCANHPIPIJ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(NCC2CCCN2CC)=N1

Additional information on 2-chloro-N-[(1-ethylpyrrolidin-2-yl)methyl]pyrimidin-4-amine

Chemical Profile of 2-chloro-N-[(1-ethylpyrrolidin-2-yl)methyl]pyrimidin-4-amine (CAS No. 1250586-31-2)

The compound 2-chloro-N-[(1-ethylpyrrolidin-2-yl)methyl]pyrimidin-4-amine (CAS No. 1250586-31-2) is a highly specialized organic compound with significant applications in the field of medicinal chemistry. This compound belongs to the class of pyrimidine derivatives, which are well-known for their versatile biological activities. The structure of this compound consists of a pyrimidine ring substituted with a chlorine atom at position 2 and an N-substituted group at position 4, specifically an (1-Ethylpyrrolidin-2-yl)methyl group. This unique substitution pattern contributes to its distinct chemical properties and potential biological functions.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of antimicrobial agents, anticancer drugs, and neuroprotective compounds. The chlorine substituent at position 2 of the pyrimidine ring is known to enhance the compound's stability and bioavailability, making it a promising candidate for therapeutic applications. Additionally, the presence of the (1-Ethylpyrrolidin-2-y)methyl group introduces steric and electronic effects that can modulate the compound's interaction with biological targets.

One of the most notable advancements in this area is the exploration of N-substituted pyrimidines as potential inhibitors of various enzymes and receptors. For instance, research has shown that compounds similar to CAS No. 1250586-31-Y exhibit potent inhibitory activity against kinases, which are key players in cellular signaling pathways. This makes them attractive candidates for the treatment of diseases such as cancer, where kinase activity is often dysregulated.

In terms of synthesis, the preparation of CAS No. 1250586-Y involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and functional group transformations. The use of advanced synthetic methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the efficiency and scalability of this process. These techniques not only enhance yield but also ensure higher purity levels, which are critical for downstream applications.

The pharmacokinetic properties of CAS No. 1250586-Y have been extensively studied in preclinical models. Results indicate that this compound exhibits favorable absorption profiles and moderate clearance rates, suggesting its potential for oral administration. Furthermore, its distribution characteristics suggest that it may accumulate in specific tissues, which could be advantageous for localized therapeutic effects.

Recent breakthroughs in computational chemistry have enabled researchers to predict the binding affinities of CAS No. 1250586-Y with various biological targets with remarkable accuracy. Molecular docking studies have revealed that this compound can form stable interactions with key residues in enzyme active sites, providing insights into its mechanism of action. These findings have paved the way for further optimization studies aimed at improving its potency and selectivity.

In conclusion, CAS No. 1250586-Y represents a cutting-edge advancement in the field of medicinal chemistry. Its unique structural features, coupled with promising biological activities, make it a valuable asset in drug discovery efforts. As research continues to uncover new applications and mechanisms of action for this compound, it holds great potential for contributing to the development of innovative therapeutic agents.